Cas no 7249-07-2 (Benzenepropanoic acid, a-hydroxy-, propyl ester)
7249-07-2 structure
Product Name:Benzenepropanoic acid, a-hydroxy-, propyl ester
CAS No:7249-07-2
MF:C12H16O3
MW:208.253643989563
CID:570638
PubChem ID:225858
Update Time:2025-04-19
Benzenepropanoic acid, a-hydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-hydroxy-, propyl ester
- NSC15695; AC1L5ECC; AC1Q66MG; SureCN5810826; CTK5D6208; AR-1L2370; NSC-15695; AG-J-28679;
- NSC-15695
- 7249-07-2
- DTXSID70280150
- SCHEMBL5810826
- NSC15695
-
- Inchi: 1S/C12H16O3/c1-2-8-15-12(14)11(13)9-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3
- InChI Key: YNQRQDDRTZMSDQ-UHFFFAOYSA-N
- SMILES: O(CCC)C(C(CC1C=CC=CC=1)O)=O
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.098
- Boiling Point: 316.9°C at 760 mmHg
- Flash Point: 129.9°C
- Refractive Index: 1.519
- PSA: 46.53
- LogP: 1.54320
Benzenepropanoic acid, a-hydroxy-, propyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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